Cas no 2420-87-3 (3,3',4,4'-Biphenyltetracarboxylic Dianhydride)

• Product Name: 3,3',4,4'-Biphenyltetracarboxylic Dianhydride
• CAS No: 2420-87-3
• MF: C₁₆H₆O₆
• MW: 294.21524477005
• MDL: MFCD00039140
• CID: 42926
• PubChem ID: 24870050
• Update Time: 2025-11-01

3,3',4,4'-Biphenyltetracarboxylic Dianhydride Chemical and Physical Properties

Names and Identifiers

• [5,5'-Biisobenzofuran]-1,1',3,3'-tetraone
• 3,3,4,4-Biphenyltetracarboxylic Dianhydride
• Biphthalicanhydride
• 4,4-Biphthalic anhydride
• 3,3'4,4'-Biphenyl tetracarboxylic acid dianhydride
• 3,4'3'4'-biphenyl-tetracarboxylic acid dianhydride
• BPDA
• 2,3,3',4-Biphenyl-tetracarboxylic acid dianhydride
• a-BPDA
• 4,4'-Biphthalic Anhydride (purified by sublimation)
• 4,4'-Biphthalic anhydride
• 3,3',4,4'-Biphenyl tetracarboxylic dianhydride
• 3,3′,4,4′-Biphenyltetracarboxylic dianhydride
• 3,3',4,4'-biphenyltetracarboxylic di-anhydride
• 3,3',4,
• 3,3'',4,4''-BIPHTHALIC ANHYDRIDE
• 3,3’,4,4’-Biphenyl tetracarboxylic diandhydride
• 3,4,3',4'-biphenyltetracarboxylic acid dianhydride
• 3,4,3',4'-biphenyltetracarboxylic dianhydride
• 4,4'-biphthalic dianhydride
• biphenyl-3,3',4,4'-tetracarboxylic acid dianhydride
• S-BDPA
• S-BPDA
• s-BPDA (purified by sublimation)
• Diphenyl-3,3',4,4'-tetracarboxylic Dianhydride (purified by sublimation)
• Diphenyl-3,3',4,4'-tetracarboxylic Dianhydride
• 3,3',4,4'-Biphenyltetracarboxylic3,4:3',4'-dianhydride (7CI,8CI)
• 3,3',4,4'-Biphenyltetracarboxylic acidanhydride
• 3,3',4,4'-Biphenyltetracarboxylic anhydride
• [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic3,4:3',4'-dianhydride
• 3,3',4,4'-Biphenyltetracarboxylic acid dianhydride
• 3,3',4,4'-Biphenyltetracarboxylicdianhydride
• 1,1'-Biphenyl-3,3',4,4'-tetracarboxylic acid dianhydride
• 5-(1,3-dioxo-1,3-dihydro-2-benzofuran-5-yl)-1,3-dihydro-2-benzofuran-1,3-dione
• SCHEMBL169305
• 3,3`,4,4`-Biphenyltetracarboxylic dianhydride
• DTXCID6024886
• AS-14497
• 3,3',4,4'-Biphenyltetracarboxylic dianhydride (BPDA)
• Q4836253
• 2420-87-3
• 5,5'-bi-2-benzofuran-1,1',3,3'-tetrone
• SN5KO2N6PC
• AM84822
• (5,5'-Biisobenzofuran)-1,1',3,3'-tetrone
• [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic 3,4:3',4'-dianhydride
• 9,10-dioxoanthracene-1,8-disulphonicacid
• 3,3',4,4'-biphenyltetracarboxylic acid anhydride
• 3,3',4,4'-Biphenyltetracarboxylic dianhydride
• 3,3',4,4'-Biphenyltetracarboxylic dianhydride, 97%
• W-107340
• NCGC00256278-01
• CAS-2420-87-3
• AC-14433
• FT-0613991
• B4262
• 5,5'-biisobenzofuran-1,1',3,3'-tetraone
• NS00027589
• 3,3',4,4'-Biphenyltetracarboxylic 3,4:3',4'-dianhydride
• Tox21_301695
• CS-W009437
• 5-(1,3-dioxo-2-benzofuran-5-yl)-2-benzofuran-1,3-dione
• EINECS 219-342-9
• J28.182D
• H11254
• DTXSID8044886
• [5,5'-Biisobenzofuran]-1,1',3,3'-tetrone
• UNII-SN5KO2N6PC
• A4999
• AKOS003242023
• 1,1'-Biphenyl-3,3',4,4'-tetracarboxylic dianhydride
• CHEMBL3185102
• MFCD00039140
• B1326
• 3,3 inverted exclamation marka,4,4 inverted exclamation marka-Biphenyltetracarboxylic dianhydride
• 3,3\\',4,4\\'-Biphenyltetracarboxylic dianhydride
• STK366517
• 3,3',4,4'-Biphenyltetracarboxylic Dianhydride

• MDL： MFCD00039140
• Inchi： 1S/C16H6O6/c17-13-9-3-1-7(5-11(9)15(19)21-13)8-2-4-10-12(6-8)16(20)22-14(10)18/h1-6H
• InChI Key： WKDNYTOXBCRNPV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C=C2C1=O)C1=CC=C2C(=O)OC(C2=C1)=O)=O

Computed Properties

• Exact Mass: 294.01600
• Monoisotopic Mass: 294.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 86.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.6250
• Melting Point: 303°C(lit.)
• Boiling Point: 614.9℃ at 760 mmHg
• Flash Point: 277.4°C
• Refractive Index: 1.696
• PSA: 86.74000
• LogP: 1.97480
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined
• λmax: 300(lit.)
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3,3',4,4'-Biphenyltetracarboxylic Dianhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,3',4,4'-Biphenyltetracarboxylic Dianhydride

Comprehensive Overview of 3,3',4,4'-Biphenyltetracarboxylic Dianhydride (CAS No. 2420-87-3): Properties, Applications, and Industry Trends

3,3',4,4'-Biphenyltetracarboxylic Dianhydride (CAS No. 2420-87-3), often abbreviated as BPDA, is a high-performance aromatic dianhydride monomer widely utilized in advanced polymer synthesis. Its unique molecular structure, featuring four carboxyl groups, enables exceptional thermal stability, mechanical strength, and chemical resistance—properties highly sought after in cutting-edge industries like electronics, aerospace, and renewable energy. This article delves into its chemical characteristics, industrial applications, and emerging trends aligned with global sustainability goals.

The compound’s thermal stability (decomposition temperature exceeding 500°C) makes it indispensable for manufacturing polyimide films, a critical material in flexible printed circuits (FPCs) and OLED displays. With the rapid growth of 5G technology and foldable smartphones, demand for BPDA-derived polyimides has surged. Researchers also explore its role in high-temperature adhesives and composite materials for lightweight electric vehicle (EV) components, addressing the automotive industry’s shift toward energy efficiency.

Environmental concerns have spurred interest in BPDA-based recyclable polymers. Recent studies highlight its potential in closed-loop material systems, where polyimides can be depolymerized and reused—a breakthrough aligning with the EU’s Circular Economy Action Plan. Additionally, innovations in solvent-free synthesis methods reduce the ecological footprint of BPDA production, responding to stricter regulations like REACH and TSCA.

In the semiconductor industry, BPDA’s dielectric properties are leveraged for advanced packaging materials, crucial for next-gen chipsets. As AI and IoT devices proliferate, the need for heat-resistant insulating layers has intensified. Meanwhile, the energy storage sector investigates BPDA-modified separators in lithium-ion batteries to enhance safety and cycle life—a topic frequently searched alongside terms like "high-performance battery materials 2024".

Quality control remains paramount for CAS No. 2420-87-3. Leading suppliers adhere to ISO 9001 standards, ensuring ≥99.5% purity via HPLC analysis. Analytical techniques like FT-IR spectroscopy and X-ray diffraction (XRD) verify structural integrity, while thermal gravimetric analysis (TGA) confirms performance metrics. These protocols address common user queries such as "how to test BPDA purity" and "BPDA storage conditions" (recommended: dry, inert atmosphere below 25°C).

Future prospects for 3,3',4,4'-Biphenyltetracarboxylic Dianhydride include bio-derived synthesis routes using lignin precursors, a hot topic in green chemistry forums. Collaborative R&D projects in North America and Asia-Pacific aim to scale these methods, potentially reducing costs by 20–30%. As industries prioritize carbon-neutral materials, BPDA’s versatility positions it as a cornerstone of tomorrow’s sustainable technologies.